N-Desmethyldiltiazem-d5 Maleate
Description
N-Desmethyldiltiazem-d5 Maleate is a deuterium-labeled analog of N-desmethyldiltiazem, a primary metabolite of the calcium channel blocker diltiazem. The deuterated form (indicated by "-d5") is typically employed as an internal standard in quantitative analytical methods such as liquid chromatography-mass spectrometry (LC-MS) to ensure accuracy in pharmacokinetic and metabolic studies. The maleate salt enhances solubility and stability, making it suitable for pharmaceutical reference standards.
Properties
Molecular Formula |
C21H19D5N2O4S.C4H4O4 |
|---|---|
Molecular Weight |
521.59 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Deuterated Standards : Deuterium labeling (e.g., in rac Timolol-d5 and N-Desmethyldiltiazem-d5) minimizes isotopic interference in MS analysis, enhancing precision in pharmacokinetic studies .
- Maleate Utility : Maleate salts improve bioavailability across diverse drug classes, though their specific stability profiles (e.g., storage at 2–8°C) vary by compound .
- Structural Insights : N-desmethyl modifications are common in drug metabolism, necessitating rigorous impurity testing as seen in .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
